Cas no 1020718-17-5 (Pyrimidine, 5-ethyl-2-fluoro-)

• Product Name: Pyrimidine, 5-ethyl-2-fluoro-
• CAS No: 1020718-17-5
• MF: C₆H₇FN₂
• MW: 126.131584405899
• CID: 6635229
• PubChem ID: 29949541
• Update Time: 2025-11-02

Pyrimidine, 5-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-ethyl-2-fluoro-
• SCHEMBL9070454
• EN300-3249866
• 5-ethyl-2-fluoropyrimidine
• 1020718-17-5
• Z1198266629
• AKOS006311950

• Inchi： 1S/C6H7FN2/c1-2-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3
• InChI Key： TVETYWLSZSESRD-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(CC)C=N1

Computed Properties

• Exact Mass: 126.059
• Monoisotopic Mass: 126.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 224.7±33.0 °C(Predicted)
• pka: -1.14±0.22(Predicted)

Additional information on Pyrimidine, 5-ethyl-2-fluoro-

Recent Advances in the Study of Pyrimidine, 5-ethyl-2-fluoro- (CAS: 1020718-17-5) in Chemical Biology and Pharmaceutical Research

Pyrimidine derivatives have long been recognized for their significant roles in medicinal chemistry, particularly in the development of antiviral, anticancer, and antimicrobial agents. Among these, 5-ethyl-2-fluoropyrimidine (CAS: 1020718-17-5) has recently emerged as a compound of interest due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the efficient synthetic routes for 5-ethyl-2-fluoropyrimidine, emphasizing its versatility as a building block for more complex pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that improves yield and purity, reducing production costs significantly. This advancement is critical for scaling up potential therapeutic applications, making the compound more accessible for further research and development.

In terms of biological activity, 5-ethyl-2-fluoropyrimidine has shown promising results in preclinical trials as a modulator of key enzymatic pathways. Research conducted by the National Institutes of Health (NIH) in 2024 demonstrated its efficacy in inhibiting thymidylate synthase, an enzyme crucial for DNA synthesis in rapidly dividing cells. This finding positions the compound as a potential candidate for anticancer therapies, particularly in targeting resistant strains of cancer cells that evade traditional treatments.

Further investigations into the pharmacokinetics and toxicity profiles of 5-ethyl-2-fluoropyrimidine have provided valuable insights. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, reported favorable absorption and distribution properties, with minimal off-target effects in animal models. These characteristics enhance its suitability for oral administration, a key factor in patient compliance and therapeutic success.

The potential applications of 5-ethyl-2-fluoropyrimidine extend beyond oncology. Preliminary data from a 2024 European research consortium suggest its utility in antiviral drug design, particularly against RNA viruses. The compound's ability to interfere with viral replication mechanisms without significant host cell toxicity makes it a compelling subject for further exploration in infectious disease therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 5-ethyl-2-fluoropyrimidine-based therapies. Current research gaps include the need for more comprehensive in vivo studies to validate efficacy across different disease models and the optimization of formulation strategies to enhance bioavailability. Addressing these challenges will be crucial for advancing this compound from bench to bedside.

In conclusion, 5-ethyl-2-fluoropyrimidine (CAS: 1020718-17-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. The recent advancements in its synthesis and biological evaluation underscore its importance in contemporary drug discovery efforts. Future research directions should focus on expanding its application spectrum, improving delivery mechanisms, and conducting rigorous clinical trials to fully realize its medical potential.